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Introduction

SK-575 is a potent and specific proteolysis-targeting chimera (PROTAC) designed to induce
the degradation of Poly(ADP-ribose) polymerase 1 (PARP1).[1][2] As a heterobifunctional
molecule, SK-575 links a PARP1 inhibitor to a ligand for an E3 ubiquitin ligase, thereby
hijacking the cell's ubiquitin-proteasome system to selectively eliminate PARP1 protein. This
targeted degradation of PARP1 offers a promising therapeutic strategy for cancers with specific
DNA repair deficiencies, such as those with BRCA1/2 mutations.[1][2]

These application notes provide detailed protocols for the in vitro characterization of SK-575,
focusing on assays to determine its concentration-dependent effects on cell viability, PARP1
protein levels, and DNA damage.

Mechanism of Action

SK-575 operates through the PROTAC mechanism. One end of the molecule binds to PARP1,
while the other end recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination of
PARP1, marking it for degradation by the 26S proteasome. The degradation of PARP1 disrupts
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its crucial role in DNA single-strand break repair. In cancer cells with deficient homologous
recombination repair pathways (e.g., due to BRCA1/2 mutations), the loss of PARP1 function
leads to the accumulation of DNA double-strand breaks during replication, ultimately resulting
in synthetic lethality and cell death.
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SK-575 Mechanism of Action

SK-575
(PROTAC)

E3 Ubiquitin Ligase

Ternary Complex
(PARP1-SK575-E3 Ligase)

recruits
(Polyubiquitinatior)

tags

PARP1
(Target Protein) 26S Proteasome
(PARPl Degradatior)

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

yH2AX Immunofluorescence Workflow
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PARP1 Signaling in DNA Single-Strand Break Repair
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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